Cas no 1595829-52-9 (3-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid)

• Product Name: 3-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid
• CAS No: 1595829-52-9
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 6104249
• PubChem ID: 116133309
• Update Time: 2025-09-28

3-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid
• EN300-1448945
• 1595829-52-9
• 3-[(hex-5-yn-3-yl)amino]pyrazine-2-carboxylic acid

• Inchi： 1S/C11H13N3O2/c1-3-5-8(4-2)14-10-9(11(15)16)12-6-7-13-10/h1,6-8H,4-5H2,2H3,(H,13,14)(H,15,16)
• InChI Key： PABZTIYSRIBKQB-UHFFFAOYSA-N
• SMILES： OC(C1C(=NC=CN=1)NC(CC#C)CC)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.1Ų

Additional information on 3-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid

Research Brief on 3-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid (CAS: 1595829-52-9): Recent Advances and Applications

3-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid (CAS: 1595829-52-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazine-carboxylic acid scaffold and alkyne-functionalized side chain, has shown promise in various applications, including drug discovery, bioconjugation, and targeted therapy development. Recent studies have explored its potential as a versatile building block for the synthesis of novel bioactive molecules and its role in click chemistry-based applications.

One of the key areas of research involving 3-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid is its utility in the development of kinase inhibitors. The pyrazine core structure is known to interact with ATP-binding sites of kinases, making it a valuable scaffold for designing selective inhibitors. Recent publications have highlighted its incorporation into hybrid molecules that exhibit potent activity against specific kinase targets, with improved pharmacokinetic properties. For instance, a 2023 study demonstrated its use in the synthesis of dual-specificity tyrosine-regulated kinase (DYRK) inhibitors, showing nanomolar affinity and selectivity in cellular assays.

Another emerging application of this compound is in the field of bioconjugation and probe development. The terminal alkyne group in 3-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. Researchers have leveraged this property to create fluorescent probes and affinity tags for studying protein-protein interactions and cellular pathways. A recent breakthrough involved the development of a photoaffinity probe based on this compound, which allowed for the identification of novel binding partners in complex biological systems.

The synthetic accessibility and modularity of 3-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid have also made it a popular choice for fragment-based drug discovery (FBDD) campaigns. Several pharmaceutical companies have included this compound in their fragment libraries, citing its optimal physicochemical properties and potential for lead optimization. Computational studies have predicted favorable binding modes with various disease-relevant targets, supporting its continued investigation in drug discovery programs.

Recent advances in the characterization of 3-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid have included detailed pharmacokinetic profiling and metabolic stability studies. These investigations have provided valuable insights into the compound's ADME (absorption, distribution, metabolism, and excretion) properties, guiding further structural modifications to enhance its drug-like characteristics. Notably, researchers have developed prodrug strategies to improve the oral bioavailability of derivatives containing this scaffold.

Looking forward, the versatility of 3-(hex-5-yn-3-yl)aminopyrazine-2-carboxylic acid positions it as a valuable tool in chemical biology and medicinal chemistry. Ongoing research is exploring its application in PROTAC (proteolysis targeting chimera) design, where its ability to simultaneously engage target proteins and E3 ubiquitin ligases could be leveraged for targeted protein degradation. Additionally, its potential in covalent inhibitor development through strategic modification of the alkyne functionality is an active area of investigation.